N-(3-Amino-4-chlorophenyl)-2-(4-chlorophenoxy)-acetamide
Overview
Description
N-(3-Amino-4-chlorophenyl)-2-(4-chlorophenoxy)-acetamide, also known as N-(3-Amino-4-chlorophenyl)-2-(4-chlorophenoxy)acetamide, is a synthetic compound that has been used in a variety of scientific applications. This compound is a derivative of acetamide and is commonly used as a reagent in organic synthesis. It has been found to have several biochemical and physiological effects, as well as a wide range of applications in scientific research.
Scientific Research Applications
Potential as Pesticides
Derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, closely related to N-(3-Amino-4-chlorophenyl)-2-(4-chlorophenoxy)-acetamide, have been characterized as potential pesticides. These derivatives, including various organic compounds, were studied using X-ray powder diffraction, providing new data on their structure and potential utility in pest control (Olszewska, Tarasiuk, & Pikus, 2009).
Structural Analysis and Molecular Interactions
Structural analysis of compounds closely related to N-(3-Amino-4-chlorophenyl)-2-(4-chlorophenoxy)-acetamide shows that these molecules form complex 3-D arrays through various intermolecular interactions. These include N–H···O, N–H···N, N–H···F, and C–H···N hydrogen bonds, as well as C–H···π, C–Cl···π, and C–O···π interactions. Such structures can provide insights into the development of new materials or drugs (Boechat et al., 2011).
Vibrational Spectroscopy and Quantum Computational Approach
The vibrational spectroscopic signatures of a molecule similar to N-(3-Amino-4-chlorophenyl)-2-(4-chlorophenoxy)-acetamide have been studied. This includes analyzing Raman and Fourier transform infrared spectroscopy, and quantum computational approaches using density functional theory. Such studies can provide detailed insights into the molecular structure and potential applications in various fields like pharmacology and material science (Jenepha Mary, Pradhan, & James, 2022).
Synthesis and Characterization for Drug Development
Research on related compounds involves their synthesis and characterization for potential use in drug development. Studies focus on their chemical structure, synthesis optimization, and potential therapeutic applications. This information can aid in the development of new pharmaceutical compounds (Jian-wei, 2009).
properties
IUPAC Name |
N-(3-amino-4-chlorophenyl)-2-(4-chlorophenoxy)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12Cl2N2O2/c15-9-1-4-11(5-2-9)20-8-14(19)18-10-3-6-12(16)13(17)7-10/h1-7H,8,17H2,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVGULLKIRSKWBL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OCC(=O)NC2=CC(=C(C=C2)Cl)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Amino-4-chlorophenyl)-2-(4-chlorophenoxy)-acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-Amino-2-methylphenyl)-2-[2,4-DI(tert-butyl)-phenoxy]acetamide](/img/structure/B1385007.png)
